(5-Phenyl-2-ureido)thiophene-3-carboxamide
(5-Phenyl-2-ureido)thiophene-3-carboxamide
Inhibitor of NF-κB kinase 2 (IKK2, also known as IKKβ) acts as part of an IKK complex in the canonical NF-κB pathway, phosphorylating inhibitors of NF-κB (IκBs) to initiate signaling. NF-κB signaling can also occur through a non-canonical, IKK/IκB-independent pathway. IKK2 Inhibitor VI is a potent, cell-permeable, reversible inhibitor of IKK2 (IC50 = 13 nM). It is used to evaluate the role of the canonical, IκB-dependent NF-κB signaling pathway in cellular responses.
Brand Name:
Vulcanchem
CAS No.:
354811-10-2
VCID:
VC0020787
InChI:
InChI=1S/C12H11N3O2S/c13-10(16)8-6-9(7-4-2-1-3-5-7)18-11(8)15-12(14)17/h1-6H,(H2,13,16)(H3,14,15,17)
SMILES:
C1=CC=C(C=C1)C2=CC(=C(S2)NC(=O)N)C(=O)N
Molecular Formula:
C12H11N3O2S
Molecular Weight:
261.3 g/mol
(5-Phenyl-2-ureido)thiophene-3-carboxamide
CAS No.: 354811-10-2
Reference Standards
VCID: VC0020787
Molecular Formula: C12H11N3O2S
Molecular Weight: 261.3 g/mol
| CAS No. | 354811-10-2 |
|---|---|
| Product Name | (5-Phenyl-2-ureido)thiophene-3-carboxamide |
| Molecular Formula | C12H11N3O2S |
| Molecular Weight | 261.3 g/mol |
| IUPAC Name | 2-(carbamoylamino)-5-phenylthiophene-3-carboxamide |
| Standard InChI | InChI=1S/C12H11N3O2S/c13-10(16)8-6-9(7-4-2-1-3-5-7)18-11(8)15-12(14)17/h1-6H,(H2,13,16)(H3,14,15,17) |
| Standard InChIKey | PSVUSJKZJQMCSP-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=CC(=C(S2)NC(=O)N)C(=O)N |
| Canonical SMILES | C1=CC=C(C=C1)C2=CC(=C(S2)NC(=O)N)C(=O)N |
| Appearance | Assay:≥95%A crystalline solid |
| Description | Inhibitor of NF-κB kinase 2 (IKK2, also known as IKKβ) acts as part of an IKK complex in the canonical NF-κB pathway, phosphorylating inhibitors of NF-κB (IκBs) to initiate signaling. NF-κB signaling can also occur through a non-canonical, IKK/IκB-independent pathway. IKK2 Inhibitor VI is a potent, cell-permeable, reversible inhibitor of IKK2 (IC50 = 13 nM). It is used to evaluate the role of the canonical, IκB-dependent NF-κB signaling pathway in cellular responses. |
| Synonyms | 2-[(Aminocarbonyl)amino]-5-phenyl-3-thiophenecarboxamide; |
| PubChem Compound | 6419765 |
| Last Modified | Nov 11 2021 |
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